Cas no 1343365-32-1 (4-3-(trifluoromethyl)phenylbutanal)

• Product Name: 4-3-(trifluoromethyl)phenylbutanal
• CAS No: 1343365-32-1
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 4590718
• PubChem ID: 64521126
• Update Time: 2025-05-24

4-3-(trifluoromethyl)phenylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-3-(trifluoromethyl)phenylbutanal

• Inchi： 1S/C11H11F3O/c12-11(13,14)10-6-3-5-9(8-10)4-1-2-7-15/h3,5-8H,1-2,4H2
• InChI Key： YCXBLQFXUDTRSR-UHFFFAOYSA-N
• SMILES： C1(CCCC=O)=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-3-(trifluoromethyl)phenylbutanal

Introduction to 4-3-(trifluoromethyl)phenylbutanal (CAS No. 1343365-32-1) in Modern Chemical Research

4-3-(trifluoromethyl)phenylbutanal, identified by the Chemical Abstracts Service Number (CAS No.) 1343365-32-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its trifluoromethyl-substituted phenyl ring and a butanal moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of novel compounds.

The presence of the trifluoromethyl group in the phenyl ring imparts distinct electronic and steric effects, influencing the compound's reactivity and interaction with biological targets. This feature has positioned 4-3-(trifluoromethyl)phenylbutanal as a key building block in the development of pharmacologically active molecules. Recent studies have highlighted its potential in modulating various biological pathways, making it a subject of intense investigation in drug discovery programs.

In the realm of medicinal chemistry, aldehydes such as 4-3-(trifluoromethyl)phenylbutanal serve as crucial intermediates for the synthesis of more complex molecules. The aldehyde functional group allows for further derivatization through condensation reactions, forming Schiff bases, imines, and other heterocyclic structures. These transformations are pivotal in generating libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of compounds like 4-3-(trifluoromethyl)phenylbutanal with unprecedented accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can design derivatives with enhanced potency and reduced toxicity. This computational approach has streamlined the process of identifying promising candidates for further experimental validation.

The trifluoromethyl substituent is particularly noteworthy due to its ability to influence metabolic stability and lipophilicity. In many cases, the introduction of fluorine atoms into a molecule can lead to improved pharmacokinetic properties, including longer half-life and better membrane permeability. These attributes are critical for developing drugs that exhibit optimal bioavailability and therapeutic efficacy.

Current research initiatives are exploring the applications of 4-3-(trifluoromethyl)phenylbutanal in treating neurological disorders, inflammation, and infectious diseases. Preliminary studies suggest that derivatives of this compound may interact with enzymes and receptors involved in these pathologies. For instance, modifications to the butanal moiety could enhance binding to specific targets while maintaining the electronic properties conferred by the trifluoromethyl group.

The synthesis of 4-3-(trifluoromethyl)phenylbutanal typically involves multi-step organic reactions, starting from commercially available precursors such as trifluoromethylanilines and butyraldehyde derivatives. Catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial purposes.

In conclusion, 4-3-(trifluoromethyl)phenylbutanal (CAS No. 1343365-32-1) represents a significant advancement in chemical biology and pharmaceutical development. Its unique structural features offer a versatile platform for designing novel therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative drug design approaches.